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Compound of Interest

Compound Name: 4-(3-Fluorophenyl)cyclohexanone

CAS No.: 40503-87-5

Cat. No.: B1592197

Get Quote

This guide provides an in-depth analysis of the expected spectroscopic signature of 4-(3-
Fluorophenyl)cyclohexanone (CAS: 40503-87-5, Molecular Formula: C₁₂H₁₃FO, Molecular

Weight: 192.23 g/mol ).[1][2][3] Designed for researchers, medicinal chemists, and drug

development professionals, this document moves beyond a simple data sheet. It explains the

principles behind the expected spectral features, offering a predictive framework for the

structural verification and purity assessment of this important chemical entity. We will explore

the anticipated data from Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear

Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and ¹⁹F), grounding our predictions in

established spectroscopic principles and data from analogous structures.

Section 1: Mass Spectrometry (MS) - Elucidating the
Molecular Blueprint
Mass spectrometry is a cornerstone technique for determining the molecular weight and

elemental formula of a compound. For 4-(3-Fluorophenyl)cyclohexanone, Electron Ionization
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(EI) would be a standard method, providing both the molecular ion and characteristic fragment

ions that offer structural clues.

Expected Molecular Ion and Fragmentation Pattern
The primary goal is to observe the molecular ion (M⁺•), which corresponds to the intact

molecule with one electron removed.

Molecular Ion (M⁺•): The expected molecular ion peak will appear at a mass-to-charge ratio

(m/z) of 192, consistent with the molecular weight of C₁₂H₁₃FO.

Fragmentation Analysis: The fragmentation pattern of cyclic ketones is well-documented.[4]

The most significant cleavages typically occur adjacent to the carbonyl group (α-cleavage).

[5] The presence of the fluorophenyl ring introduces additional fragmentation pathways.

A proposed fragmentation workflow is detailed below:
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[M]⁺•
m/z = 192

4-(3-Fluorophenyl)cyclohexanone

Fragment A
m/z = 164

Loss of CO

- CO

Fragment B
m/z = 135

α-cleavage (loss of C₃H₇)

- C₃H₇

Fragment C
m/z = 95

Fluorophenyl cation

Ring cleavage

Fragment D
m/z = 55

Cyclohexenone-derived cation

Rearrangement & Cleavage

Initial Analysis

Mass Spectrometry Infrared Spectroscopy NMR Spectroscopy

Conclusion

Synthesized Sample
4-(3-Fluorophenyl)cyclohexanone

Acquire EI-MS Acquire FTIR Spectrum Acquire ¹H, ¹³C, ¹⁹F NMR

Check for M⁺• at m/z 192
and key fragments (m/z 95, 55)

Structure Verified
Purity Assessed

Confirm C=O (~1715 cm⁻¹)
and Ar/C-F bands

Verify proton/carbon counts,
shifts, couplings, and C-F interactions

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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